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Compound of Interest

Compound Name: 2-Methylhexadecanoic acid

CAS No.: 27147-71-3

Cat. No.: B1217160

Get Quote

For researchers and drug development professionals, maintaining a safe and compliant

laboratory environment is paramount. The proper disposal of chemical waste, such as 2-
Methylhexadecanoic acid, is a critical component of this responsibility. This guide provides a

detailed, step-by-step protocol for the safe handling and disposal of 2-Methylhexadecanoic
acid, grounded in scientific principles and regulatory compliance. Our aim is to empower you

with the knowledge to not only follow procedures but to understand the rationale behind them,

ensuring a culture of safety and environmental stewardship in your laboratory.

Understanding 2-Methylhexadecanoic Acid: Hazard
Identification and Assessment
Before any disposal protocol can be implemented, a thorough understanding of the chemical's

properties and associated hazards is essential. 2-Methylhexadecanoic acid (CAS No. 27147-

71-3) is a methyl-branched, long-chain saturated fatty acid.[1]

Key Properties:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1217160#bc-rfq
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-2-methylhexadecanoic-acid
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-2-methylhexadecanoic-acid
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-2-methylhexadecanoic-acid
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-2-methylhexadecanoic-acid
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-2-methylhexadecanoic-acid
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-2-methylhexadecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexadecanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Physical State Solid (Crystal - Powder) [2]

Color White to Almost White [2]

Melting Point 48°C [2]

Boiling Point 177°C at 0.3 kPa [2]

Solubility Insoluble in water [3]

While specific toxicity data for 2-Methylhexadecanoic acid is limited, it is crucial to handle it

with the care afforded to all laboratory chemicals.[2][4] The primary route of concern for

exposure is through skin contact, eye contact, or inhalation of dust particles.[2]

The Disposal Workflow: A Step-by-Step Procedural
Guide
The following workflow provides a systematic approach to the disposal of 2-
Methylhexadecanoic acid, from the point of generation to final collection.

Pre-Disposal Phase Disposal Process Post-Disposal & Storage

Step 1: Hazard Assessment
Review SDS for 2-Methylhexadecanoic acid

Step 2: Don Appropriate PPE
Safety goggles, lab coat, gloves

Proceed with caution
Step 3: Waste Segregation

Isolate from incompatible materials
Ready for handling Step 4: Select Compliant Container

Properly labeled, sealed container

Proper containment
Step 5: Transfer Waste

Minimize dust generation

Safe transfer
Step 6: Secure & Label Container
'Hazardous Waste', contents, date

Finalize for storage
Step 7: Store in Designated Area
Satellite Accumulation Area (SAA)

Await collection Step 8: Arrange for Pickup
Contact EHS or licensed waste vendor

Final step

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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